Cas no 1189904-55-9 (1-(2H-1,3-benzodioxole-5-carbonyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride
• CAS No: 1189904-55-9
• MF: C₂₂H₂₃ClN₄O₃
• MW: 426.896023988724
• CID: 6222651
• PubChem ID: 45284273
• Update Time: 2025-06-12

1-(2H-1,3-benzodioxole-5-carbonyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxole-5-carbonyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride
• VU0635006-1
• F5095-0339
• 1,3-benzodioxol-5-yl-[4-[1-(4-methylphenyl)imidazol-2-yl]piperazin-1-yl]methanone;hydrochloride
• benzo[d][1,3]dioxol-5-yl(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride
• 1189904-55-9
• AKOS026685172
• 1-(2H-1,3-benzodioxole-5-carbonyl)-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine hydrochloride

• Inchi： 1S/C22H22N4O3.ClH/c1-16-2-5-18(6-3-16)26-9-8-23-22(26)25-12-10-24(11-13-25)21(27)17-4-7-19-20(14-17)29-15-28-19;/h2-9,14H,10-13,15H2,1H3;1H
• InChI Key： SJQBJWQBNASTBL-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1=CC=C2C(=C1)OCO2)N1CCN(C2=NC=CN2C2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 426.1458683g/mol
• Monoisotopic Mass: 426.1458683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 574
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.8Ų

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride

Research Briefing on 1-(2H-1,3-benzodioxole-5-carbonyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride (CAS: 1189904-55-9)

1-(2H-1,3-benzodioxole-5-carbonyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride (CAS: 1189904-55-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxole and imidazole-piperazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense research interest.

The synthesis and characterization of 1189904-55-9 have been detailed in several recent publications. The compound is synthesized through a multi-step organic synthesis route, starting with the condensation of 1,3-benzodioxole-5-carboxylic acid with 1-(4-methylphenyl)-1H-imidazol-2-amine, followed by piperazine coupling and subsequent hydrochloride salt formation. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) have been employed to confirm its purity and structural integrity. These studies highlight the compound's stability and suitability for further pharmacological evaluation.

Pharmacological studies have revealed that 1189904-55-9 exhibits high affinity and selectivity for specific serotonin and dopamine receptor subtypes, particularly the 5-HT2A and D2 receptors. In vitro assays using radioligand binding and functional activity measurements have demonstrated its potent antagonistic activity at these receptors, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. Furthermore, preliminary in vivo studies in rodent models have shown that the compound crosses the blood-brain barrier efficiently and exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a manageable half-life.

Recent advancements in the understanding of 1189904-55-9's mechanism of action have been facilitated by molecular docking and computational modeling studies. These investigations have provided insights into the compound's binding interactions with its target receptors, elucidating key structural features that contribute to its high affinity and selectivity. Such findings are instrumental in guiding the design of next-generation analogs with improved pharmacological properties. Additionally, structure-activity relationship (SAR) studies have identified specific modifications to the benzodioxole and imidazole moieties that can enhance potency and reduce off-target effects.

Despite its promising preclinical profile, the clinical translation of 1189904-55-9 faces several challenges. Current research efforts are focused on addressing potential toxicity concerns, optimizing dosing regimens, and evaluating its efficacy in more complex animal models of disease. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound, with the goal of advancing it to clinical trials in the near future. The ongoing research underscores the importance of 1189904-55-9 as a potential therapeutic agent and highlights the need for continued investigation into its biological effects and therapeutic potential.

In conclusion, 1-(2H-1,3-benzodioxole-5-carbonyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride (CAS: 1189904-55-9) represents a promising candidate for the treatment of CNS disorders, with robust preclinical data supporting its further development. The compound's unique chemical structure, combined with its favorable pharmacological properties, positions it as a valuable tool for both basic research and drug discovery. Future studies will be critical in determining its clinical viability and potential impact on the treatment of psychiatric and neurological conditions.